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Compound of Interest

Compound Name: Thiourea dioxide

Cat. No.: B052502 Get Quote

An In-depth Technical Guide to Thiourea Dioxide

Core Chemical Identification
Thiourea dioxide, also known as formamidine sulfinic acid, is an organosulfur compound with

significant applications as a reducing agent in various industrial and laboratory settings.[1][2][3]

CAS Number: 1758-73-2[1][4][5][6]

Molecular Formula: CH₄N₂O₂S[1][4]

IUPAC Name: Amino(imino)methanesulfinic acid[2][7]

Synonyms: Formamidine sulfinic acid (FAS), Thiox, DegaFAS, Aminoiminomethanesulfinic

acid (AIMS).[1][2][4][7]

Chemical Structure and Tautomerism
Thiourea dioxide exhibits tautomerism, meaning it exists in two interconvertible isomeric

forms. The structure it adopts is dependent on its environment.[1][2]

Solid State: In its crystalline or gaseous state, it primarily exists as thiourea dioxide, which

has a pyramidal sulfur center.[1][2]
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Aqueous Solution: In the presence of water or DMSO, it converts to its tautomer,

formamidine sulfinic acid.[1][2][8] This tautomer is the more reactive isomer and is

responsible for the compound's potent reducing capabilities.[8]

The conversion to its active form in solution is a critical aspect of its chemistry.
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Caption: Tautomeric equilibrium of Thiourea Dioxide in solution.

Physicochemical and Safety Data
Quantitative properties of thiourea dioxide are summarized below. This data is essential for

laboratory handling, experimental design, and safety assessments.
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Property Value Reference(s)

Molar Mass 108.12 g/mol [2][3][7]

Appearance
White to light-yellow odorless

crystalline powder
[1][4][7][9]

Melting Point
126 °C (259 °F; 399 K);

decomposes
[1][2][3][9]

Solubility in Water 27 - 30 g/L at 20 °C [1][2][9]

pH of Aqueous Solution ~4.0 - 6.5 [1][2][3]

Density 1.68 g/cm³ [9]

UN Number 3341 [5]

GHS Hazard Class
Spontaneously combustible,

Corrosive, Health hazard
[2][10]

Toxicity (Aquatic)
LC50 - Poecilia reticulata

(guppy) - 416 mg/L - 96 h
[5]

Bond Length (S-C) 186 pm [1][2]

Bond Length (C-N) 130 pm [1][2]

Bond Length (S-O) 149 pm [1][2]

Experimental Protocols
Synthesis of Thiourea Dioxide via Oxidation
Thiourea dioxide is most commonly prepared by the oxidation of thiourea with hydrogen

peroxide in a controlled aqueous environment.[1][2] The reaction is exothermic and requires

careful temperature and pH management to ensure high yield and purity.[2][11]

Materials:

Thiourea (CH₄N₂S)

Hydrogen Peroxide (H₂O₂, 25-50% solution)
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Deionized Water

pH buffer/control agent (e.g., ammonium bicarbonate), if necessary[12][13]

Round bottom flask, magnetic stirrer, ice bath

Protocol:

Preparation: Prepare an aqueous solution of thiourea (e.g., 125-130 g/L) in a round bottom

flask equipped with a magnetic stir bar.[12]

Cooling: Place the flask in an ice bath and cool the solution to below 10 °C. It is crucial to

maintain a low temperature throughout the reaction.[2][12][14]

Reaction: Slowly add the hydrogen peroxide solution dropwise to the cooled, stirring thiourea

solution. The rate of addition should be controlled to keep the reaction temperature below 10

°C.[12][14]

pH Control: Monitor the pH of the reaction mixture. It is recommended to keep the pH

between 3 and 5 for optimal results.[2][13] At pH values below 2, a disulfide species may

form instead.[1][2]

Precipitation & Aging: As the reaction proceeds, thiourea dioxide will precipitate out of the

solution as a white crystalline powder.[14] After the addition of hydrogen peroxide is

complete, continue stirring the slurry in the ice bath for approximately 30 minutes to age the

crystals.[12]

Isolation: Collect the product by vacuum filtration.

Drying: Dry the resulting solid in a vacuum oven at a temperature below 60 °C to obtain the

final product.[15]
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Caption: Experimental workflow for the synthesis of Thiourea Dioxide.
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Reduction of Aromatic Nitro Compounds
Thiourea dioxide is an effective agent for the reduction of aromatic nitroaldehydes and

nitroketones to the corresponding nitroalcohols, a key transformation in the synthesis of

pharmaceuticals.[1][16]

Materials:

Aromatic Nitro Compound (Substrate)

Thiourea Dioxide

Solvent (e.g., ethanol/water mixture)

Base (e.g., Sodium Hydroxide)

Protocol:

Dissolution: Dissolve the aromatic nitro compound in a suitable solvent system, such as an

ethanol-water mixture, in a reaction vessel.

Base Addition: Add a catalytic amount of a base like sodium hydroxide to the mixture. The

reducing power of thiourea dioxide is enhanced under basic conditions.[14]

Reductant Addition: Add thiourea dioxide to the solution (typically 1.5-2.0 equivalents).

Reaction: Stir the mixture at room temperature or with gentle heating. Monitor the reaction

progress using an appropriate technique (e.g., TLC, LC-MS).

Workup: Once the reaction is complete, neutralize the mixture. Extract the product using a

suitable organic solvent.

Purification: Purify the crude product by recrystallization or column chromatography to yield

the desired nitroalcohol.

Applications in Research and Drug Development
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Thiourea dioxide's primary utility stems from its role as a potent and stable reducing agent.[1]

[8]

Organic Synthesis: It is widely used for the chemoselective reduction of various functional

groups, including ketones, aldehydes, and nitro compounds.[3][16][17] Its selectivity makes it

valuable in multi-step syntheses of complex molecules, including active pharmaceutical

ingredients (APIs).[16]

Drug Development: While thiourea dioxide itself is not typically a therapeutic agent,

thiourea derivatives are a significant class of compounds in medicinal chemistry.[18][19]

They exhibit a wide range of biological activities, including anticancer, antiviral, and anti-

inflammatory properties.[18][19] Thiourea dioxide can be a key reagent in the synthetic

pathways to create these more complex derivatives.

Polymer Chemistry: It can act as a catalyst or stabilizer in the synthesis of synthetic resins

and other polymers.[4][17]

Green Chemistry: It is considered a more environmentally friendly alternative to traditional

reducing agents like sodium dithionite, particularly in the textile and paper industries for

bleaching and deinking, due to its stability and lower toxicity profile.[4][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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